1,2,3,4-Tetrahydro-9-(((3-fluorophenyl)methyl)amino)-1-acridinol
Cat. No. B8474740
M. Wt: 322.4 g/mol
InChI Key: OYECSEBZWOFEHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04835275
Procedure details
In 100 ml of THF was dissolved 300 g of 3,4-dihydro-9-(3-fluorobenzylamino)acridin-1(2H)-one. The mechanically stirred solution was cooled in ice under nitrogen and 4.68 ml of 1M lithium aluminum hidride in THF was added dropwise over 15 minutes. After 0.5 hours, analysis by TLC indicated the reaction was complete, so it was neutralized with 1 ml of saturated ammonium chloride solution and the resulting salts were filtered. The filtrate was evaported to an oil which crystallized on trituration with pentane. The solid was filtered and recrystallized from 1:1 dichloromethane/pentane to yield 2.50 g of solid, mp 128° C.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]([CH:22]=[CH:23][CH:24]=1)[CH2:5][NH:6][C:7]1[C:8]2[C:13]([N:14]=[C:15]3[C:20]=1[C:19](=[O:21])[CH2:18][CH2:17][CH2:16]3)=[CH:12][CH:11]=[CH:10][CH:9]=2.[Al].[Li].[Cl-].[NH4+]>C1COCC1>[F:1][C:2]1[CH:3]=[C:4]([CH:22]=[CH:23][CH:24]=1)[CH2:5][NH:6][C:7]1[C:8]2[C:13]([N:14]=[C:15]3[C:20]=1[CH:19]([OH:21])[CH2:18][CH2:17][CH2:16]3)=[CH:12][CH:11]=[CH:10][CH:9]=2 |f:1.2,3.4,^1:25|
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Inputs
Step One
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Name
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Quantity
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4.68 mL
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Type
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reactant
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Smiles
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[Al].[Li]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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[Cl-].[NH4+]
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Step Three
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Name
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3,4-dihydro-9-(3-fluorobenzylamino)acridin-1(2H)-one
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Quantity
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300 g
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Type
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reactant
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Smiles
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FC=1C=C(CNC=2C3=CC=CC=C3N=C3CCCC(C23)=O)C=CC1
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mechanically stirred solution was cooled in ice under nitrogen
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FILTRATION
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Type
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FILTRATION
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Details
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the resulting salts were filtered
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CUSTOM
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Type
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CUSTOM
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Details
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crystallized on trituration with pentane
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FILTRATION
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Type
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FILTRATION
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Details
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The solid was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from 1:1 dichloromethane/pentane
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Outcomes
Product
Details
Reaction Time |
0.5 h |
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Name
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Type
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product
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Smiles
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FC=1C=C(CNC=2C3=CC=CC=C3N=C3CCCC(C23)O)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 0.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
